methyl (2Z)-2-[[2-(2,6-diethylphenyl)hydrazinyl]methylidene]furo[2,3-b]pyrrole-5-carboxylate

• Molecular Formula: C19H21N3O3
• Molecular Weight: 339.4 g/mol
• IUPAC Name: methyl (2Z)-2-[[2-(2,6-diethylphenyl)hydrazinyl]methylidene]furo[2,3-b]pyrrole-5-carboxylate
• InChI: InChI=1S/C19H21N3O3/c1-4-12-7-6-8-13(5-2)17(12)22-20-11-15-9-14-10-16(19(23)24-3)21-18(14)25-15/h6-11,20,22H,4-5H2,1-3H3/b15-11-
• InChI Key: COXGOCKFHPZXCP-PTNGSMBKSA-N
• Isomeric SMILES: CCC1=C(C(=CC=C1)CC)NN/C=C\2/C=C3C=C(N=C3O2)C(=O)OC
• SMILES: CCC1=C(C(=CC=C1)CC)NNC=C2C=C3C=C(N=C3O2)C(=O)OC

Description

Methyl (2Z)-2-[[2-(2,6-diethylphenyl)hydrazinyl]methylidene]furo[2,3-b]pyrrole-5-carboxylate (MDPC) is a chemical compound that has attracted significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

MDPC has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, MDPC has been shown to have anticancer, antimalarial, and antifungal activities. In materials science, MDPC has been used as a building block for the synthesis of novel materials with potential applications in electronics and optoelectronics. In analytical chemistry, MDPC has been used as a fluorescent probe for the detection of metal ions.

Mechanism of Action

The mechanism of action of MDPC is not well understood. However, studies have shown that MDPC can interact with cellular membranes and disrupt their integrity, leading to cell death. MDPC has also been shown to inhibit the activity of certain enzymes, such as dihydrofolate reductase, which is involved in the biosynthesis of nucleotides.
Biochemical and Physiological Effects:
MDPC has been shown to have various biochemical and physiological effects. In vitro studies have shown that MDPC can induce apoptosis, inhibit cell proliferation, and disrupt the cell cycle. In vivo studies have shown that MDPC can reduce tumor growth and improve survival in animal models of cancer. However, the toxicity and pharmacokinetics of MDPC have not been fully characterized.

Advantages and Limitations for Lab Experiments

One advantage of using MDPC in lab experiments is its high potency and selectivity. MDPC has been shown to have activity against a wide range of cancer cell lines, including multidrug-resistant ones. However, the limitations of using MDPC in lab experiments include its low solubility in aqueous solutions, which may limit its bioavailability, and its potential toxicity, which may require special handling and safety precautions.

Future Directions

There are several future directions for the research on MDPC. One direction is to further investigate its mechanism of action and its interactions with cellular membranes and enzymes. Another direction is to optimize its synthesis method and develop more efficient and scalable processes. In addition, the development of MDPC-based materials with novel properties and applications is another promising direction. Finally, the evaluation of MDPC's toxicity and pharmacokinetics in preclinical models is necessary to assess its potential for clinical development.

Synthesis Methods

MDPC can be synthesized through a multi-step process that involves the reaction of furo[2,3-b]pyrrole-5-carboxylic acid with hydrazine hydrate, followed by the reaction with 2,6-diethylbenzaldehyde and methyl iodide. The final product is obtained through recrystallization using methanol.